Cas no 121149-70-0 (Ethanone, 1-[4-(1,1-dimethylethyl)phenyl]-2-phenyl-)

• Product name: Ethanone, 1-[4-(1,1-dimethylethyl)phenyl]-2-phenyl-
• CAS No: 121149-70-0
• MF: C₁₈H₂₀O
• MW: 252.350805282593
• MDL: MFCD06201636
• CID: 1211855
• PubChem ID: 2757301

Ethanone, 1-[4-(1,1-dimethylethyl)phenyl]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(1,1-dimethylethyl)phenyl]-2-phenyl-
• 1-(4-tert-butylphenyl)-2-phenylethanone
• 1-(4-(tert-Butyl)phenyl)-2-phenylethanone
• DTXSID20373824
• 121149-70-0
• SCHEMBL10445018

• MDL： MFCD06201636
• Inchi： InChI=1S/C18H20O/c1-18(2,3)16-11-9-15(10-12-16)17(19)13-14-7-5-4-6-8-14/h4-12H,13H2,1-3H3
• InChI Key： CBLZSDBAQGNCCK-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC=C(C=C1)C(=O)CC2=CC=CC=C2

Computed Properties

• Exact Mass: 252.1515
• Monoisotopic Mass: 252.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on Ethanone, 1-[4-(1,1-dimethylethyl)phenyl]-2-phenyl-

Comprehensive Guide to Ethanone, 1-[4-(1,1-dimethylethyl)phenyl]-2-phenyl- (CAS No. 121149-70-0)

Ethanone, 1-[4-(1,1-dimethylethyl)phenyl]-2-phenyl- (CAS No. 121149-70-0) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. Known for its unique structural properties, this compound is often utilized in advanced research and development projects. With the increasing demand for novel chemical entities in drug discovery and material science, understanding the properties and applications of Ethanone, 1-[4-(1,1-dimethylethyl)phenyl]-2-phenyl- is essential for professionals in these fields.

The molecular structure of Ethanone, 1-[4-(1,1-dimethylethyl)phenyl]-2-phenyl- features a phenyl group attached to a ketone functional group, along with a tert-butyl substituent on the aromatic ring. This configuration imparts specific chemical reactivity, making it a valuable intermediate in organic synthesis. Researchers often explore its potential in creating high-performance polymers, pharmaceutical intermediates, and specialty chemicals. The compound's stability under various conditions further enhances its utility in industrial applications.

One of the most searched questions about Ethanone, 1-[4-(1,1-dimethylethyl)phenyl]-2-phenyl- is its role in drug discovery. Recent studies highlight its use as a building block for bioactive molecules, particularly in the development of anti-inflammatory agents and central nervous system (CNS) drugs. The tert-butyl group in its structure is known to influence the pharmacokinetic properties of drug candidates, making it a focal point in medicinal chemistry. Additionally, its compatibility with green chemistry principles aligns with the growing trend toward sustainable chemical processes.

In the field of material science, Ethanone, 1-[4-(1,1-dimethylethyl)phenyl]-2-phenyl- is investigated for its potential in designing advanced polymers and coatings. Its aromatic and ketone functionalities contribute to thermal stability and mechanical strength, which are critical for high-performance materials. Industries such as automotive, aerospace, and electronics are increasingly exploring its applications to meet evolving technological demands.

The market dynamics surrounding Ethanone, 1-[4-(1,1-dimethylethyl)phenyl]-2-phenyl- reflect its growing importance. With the rise of custom synthesis and contract research organizations (CROs), the demand for high-purity intermediates like this compound has surged. Suppliers and manufacturers are focusing on scalable production methods to cater to the needs of pharmaceutical and material science sectors. Furthermore, regulatory compliance and quality control remain top priorities to ensure its safe and effective use.

For researchers and industry professionals, accessing reliable data on Ethanone, 1-[4-(1,1-dimethylethyl)phenyl]-2-phenyl- is crucial. Common queries include its solubility, melting point, and spectroscopic properties, which are well-documented in scientific literature. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to characterize this compound, ensuring its purity and structural integrity.

In conclusion, Ethanone, 1-[4-(1,1-dimethylethyl)phenyl]-2-phenyl- (CAS No. 121149-70-0) stands as a versatile and valuable compound in modern chemistry. Its applications span across pharmaceuticals, material science, and industrial chemistry, driven by its unique structural features and reactivity. As research continues to uncover new possibilities, this compound is poised to play an even greater role in innovation and technological advancement.